Cas no 392326-84-0 (4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide)

• Product Name: 4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide
• CAS No: 392326-84-0
• MF: C₂₁H₂₇FN₂O₃S
• MW: 406.514087915421
• CID: 6222241
• PubChem ID: 3544617
• Update Time: 2025-09-28

4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide
• Oprea1_204704
• AKOS024577846
• 4-[bis(2-methylpropyl)sulfamoyl]-N-(2-fluorophenyl)benzamide
• SR-01000442385
• 4-(N,N-diisobutylsulfamoyl)-N-(2-fluorophenyl)benzamide
• 392326-84-0
• SR-01000442385-1
• KSC-341-085-1
• F0447-0416
• KUC113769N

• Inchi： 1S/C21H27FN2O3S/c1-15(2)13-24(14-16(3)4)28(26,27)18-11-9-17(10-12-18)21(25)23-20-8-6-5-7-19(20)22/h5-12,15-16H,13-14H2,1-4H3,(H,23,25)
• InChI Key： AGTIORUVLWMQRE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC=CC=2F)=O)=CC=1)(N(CC(C)C)CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 406.17264206g/mol
• Monoisotopic Mass: 406.17264206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.9Ų

Additional information on 4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide

4-Bis(2-Methylpropyl)Sulfamoyl-N-(2-Fluorophenyl)Benzamide: A Comprehensive Overview

4-Bis(2-Methylpropyl)Sulfamoyl-N-(2-Fluorophenyl)Benzamide (CAS No. 392326-84-0) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its versatile properties and promising research outcomes. The molecule consists of a benzamide backbone, with a sulfamoyl group substituted at the 4-position and two 2-methylpropyl groups attached to the sulfonamide moiety. Additionally, the benzene ring is further substituted with a fluorine atom at the 2-position, enhancing its electronic properties and reactivity.

The synthesis of 4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide involves a multi-step process, typically starting from an aromatic amine or an activated benzoyl chloride derivative. The introduction of the sulfamoyl group is achieved through nucleophilic substitution or coupling reactions, while the fluorination at the 2-position is carried out using electrophilic aromatic substitution techniques. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery programs. Its structure provides a platform for exploring various pharmacological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, studies published in 2023 have demonstrated that derivatives of 4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide exhibit potent inhibitory effects against key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings suggest potential utility in developing novel anti-inflammatory agents with reduced side effects compared to traditional NSAIDs.

Moreover, this compound has shown promise in antiviral research, particularly against RNA viruses such as influenza and Zika virus. Preclinical studies indicate that it can inhibit viral replication by targeting specific viral proteins or host factors essential for infection. The presence of the fluorine atom at the 2-position plays a critical role in enhancing the compound's bioavailability and stability, which are crucial for its therapeutic efficacy.

In addition to its pharmacological applications, 4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide has also been explored for its potential in agrochemicals. Its ability to modulate plant defense mechanisms makes it a candidate for developing environmentally friendly pesticides or growth regulators. Recent research highlights its role in enhancing plant resistance against fungal pathogens by activating stress-responsive signaling pathways.

From a chemical synthesis perspective, this compound serves as a valuable building block for constructing more complex molecules. Its functional groups provide multiple sites for further modification, enabling chemists to tailor its properties for specific applications. For example, substitution of the fluorine atom with other electron-withdrawing or donating groups can significantly alter the compound's reactivity and biological activity.

In terms of safety and handling, 4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide is generally considered non-toxic under normal handling conditions. However, like all chemical compounds, it requires proper storage and disposal to minimize environmental impact. Its stability under various conditions has been thoroughly investigated, ensuring safe use in both laboratory and industrial settings.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind its biological activities. Advanced computational techniques, such as molecular docking and dynamics simulations, are being employed to predict binding affinities and interaction patterns with target proteins. These studies will pave the way for rational drug design and optimization of this compound's therapeutic potential.

In conclusion, 4-bis(2-methylpropyl)sulfamoyl-N-(2-fluorophenyl)benzamide (CAS No. 392326-84-0) stands as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future developments within the chemical and pharmaceutical industries.